Cas no 2680807-85-4 (2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid
• CAS No: 2680807-85-4
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 5650231
• PubChem ID: 165918979
• Update Time: 2025-05-20

2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl](prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid
• EN300-28280736
• 2680807-85-4
• 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C13H12N2O4/c1-3-8-15(13(18)19-9-4-2)11-10(12(16)17)6-5-7-14-11/h1,4-7H,2,8-9H2,(H,16,17)
• InChI Key： QCOBNHWSASOKOH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC#C)C1C(C(=O)O)=CC=CN=1)=O

Computed Properties

• Exact Mass: 260.07970687g/mol
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid

Compound CAS No. 2680807-85-4: 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid

Compound CAS No. 2680807-85-4, also known as 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties. The molecule consists of a pyridine ring substituted with a carboxylic acid group at position 3 and a complex amino group at position 2, which includes a propargyl (propargylamine) moiety and a propenyl (allyl) ether moiety connected via a carbonyl group. This combination of functional groups makes the compound versatile and amenable to further chemical modifications.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, condensations, and possibly coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of microwave-assisted synthesis to accelerate the formation of similar compounds, suggesting potential applications for this method in the synthesis of our compound.

The structure of 2-{(prop-2-en-1-yloxy)carbonyl(prop-2-yn-1-y l)amino}pyridine-3-carboxylic acid is particularly interesting due to its conjugated system. The pyridine ring provides aromatic stability, while the propargyl and propenyl groups introduce unsaturation and potential for further reactivity. These features make the compound a valuable building block in organic synthesis, especially in the development of bioactive molecules.

Recent research has focused on the application of this compound in drug discovery. Its carboxylic acid group can be readily converted into esters or amides, enabling the creation of bioisosteres or prodrugs. For example, studies in the European Journal of Medicinal Chemistry have demonstrated that similar pyridine-based compounds exhibit promising anti-inflammatory and anticancer activities. This suggests that our compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The presence of conjugated double bonds in both the propenyl and propargyl groups may contribute to electronic properties suitable for use in organic electronics or optoelectronic devices. Research published in Nature Communications has explored similar structures for their use in organic light-emitting diodes (OLEDs), highlighting their ability to enhance device efficiency.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-toxicity of such compounds becomes crucial. Preliminary studies suggest that under certain conditions, the compound undergoes hydrolysis, potentially reducing its environmental footprint. However, further research is needed to fully assess its ecological implications.

In conclusion, 2-{(prop-2-en -1-yloxy)carbonyl(prop -2 -yn -1 - yl )amino}pyridine -3 -carboxylic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug development, materials science, and sustainable chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.